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Compound of Interest

Compound Name: 5Z,8Z,11Z-eicosatrienoyl-CoA

Cat. No.: B15548912 Get Quote

An In-depth Technical Guide to (5Z,8Z,11Z)-Eicosatrienoyl-CoA: Physicochemical Properties

and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data on the physical and chemical properties of

(5Z,8Z,11Z)-eicosatrienoyl-CoA are limited. This guide provides a comprehensive overview

based on available information for its precursor, (5Z,8Z,11Z)-eicosatrienoic acid (Mead acid),

and related isomers, alongside general principles applicable to long-chain fatty acyl-CoA

molecules.

Introduction
(5Z,8Z,11Z)-Eicosatrienoyl-CoA is the activated form of (5Z,8Z,11Z)-eicosatrienoic acid, an

omega-9 polyunsaturated fatty acid also known as Mead acid. Mead acid is notably present in

small amounts in mammals and its levels can increase during essential fatty acid deficiency. As

the coenzyme A thioester, (5Z,8Z,11Z)-eicosatrienoyl-CoA is an intermediate in fatty acid

metabolism and a potential substrate for various enzymatic pathways. Understanding its

physicochemical properties is crucial for researchers investigating its biological role and for

professionals in drug development targeting lipid metabolic pathways.
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Due to the scarcity of direct experimental data for (5Z,8Z,11Z)-eicosatrienoyl-CoA, this section

provides computed data for its precursor fatty acid, Mead acid, and a related isomer,

(8Z,11Z,14Z)-eicosatrienoyl-CoA, to offer valuable reference points.

(5Z,8Z,11Z)-Eicosatrienoic Acid (Mead Acid)
(5Z,8Z,11Z)-eicosatrienoic acid is the carboxylic acid precursor to the target molecule. Its

properties provide a foundational understanding of the acyl chain.[1]

Property Value Source

Molecular Formula C20H34O2 PubChem

Molecular Weight 306.5 g/mol PubChem

IUPAC Name
(5Z,8Z,11Z)-icosa-5,8,11-

trienoic acid
PubChem

Polar Surface Area 37.3 Å² PubChem

Rotatable Bond Count 16 PubChem

(8Z,11Z,14Z)-Eicosatrienoyl-CoA
This isomer of eicosatrienoyl-CoA provides the closest available data for a related long-chain

fatty acyl-CoA.[2]

Property Value Source

Molecular Formula C41H68N7O17P3S PubChem

Molecular Weight 1056.0 g/mol PubChem

Physical Description Solid Human Metabolome Database

LogP -0.045 Human Metabolome Database
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(5Z,8Z,11Z)-eicosatrienoic acid can be metabolized by the 5-lipoxygenase pathway, which has

implications in inflammatory processes.[3]

5-Lipoxygenase Pathway
(5Z,8Z,11Z)-eicosatrienoic acid is a substrate for 5-lipoxygenase, leading to the formation of

leukotriene A3 (LTA3).[3] However, the subsequent conversion to leukotriene B3 (LTB3) by

LTA-hydrolase is inefficient, suggesting that the double bond at C-14, which is absent in Mead

acid, is crucial for this enzymatic step.[3] This has significant implications in conditions of

essential fatty acid deficiency, where Mead acid levels are elevated.[3]
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Caption: Metabolism of Mead Acid via the 5-Lipoxygenase Pathway.
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Experimental Protocols
While specific experimental protocols for the synthesis and analysis of (5Z,8Z,11Z)-

eicosatrienoyl-CoA are not readily available, general methodologies for the study of acyl-CoA

esters can be adapted.

Synthesis
The synthesis of novel polyunsaturated fatty acids often involves a multi-step process. For

instance, the synthesis of (8Z,11Z,14Z)-eicosatrien-5-ynoic acid has been reported, which

could potentially be adapted. A general approach for synthesizing polyenoic fatty acids often

utilizes a polyacetylenic strategy followed by regioselective reductions and subsequent

modifications.[4] The conversion of the synthesized fatty acid to its CoA ester can then be

achieved through established biochemical methods.

Analysis
Liquid chromatography-electrospray ionization mass spectrometry (LC-ESI-MS) is a powerful

technique for the analysis of medium and long-chain acyl-CoA esters in biological tissues.[5]

A general workflow for the analysis of acyl-CoAs from tissue samples is outlined below.
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Caption: General Workflow for Acyl-CoA Analysis.

This methodology typically involves:

Homogenization of tissue samples.

Extraction of acyl-CoAs using solid-phase or liquid-liquid extraction methods.

Separation of different acyl-CoA species using reversed-phase high-performance liquid

chromatography (HPLC). A C8 or C18 column with a gradient of an appropriate buffer

system (e.g., ammonium acetate and acetonitrile) is commonly used.[5]
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Detection and Quantification using electrospray ionization tandem mass spectrometry (ESI-

MS/MS), which offers high sensitivity and specificity.[5]

Conclusion
(5Z,8Z,11Z)-Eicosatrienoyl-CoA remains a molecule of interest, particularly in the context of

essential fatty acid deficiency and inflammatory pathways. While direct experimental data on its

physicochemical properties are sparse, valuable insights can be drawn from its precursor,

Mead acid, and related isomers. Further research is warranted to fully elucidate the properties

and biological functions of this specific acyl-CoA. The methodologies outlined in this guide

provide a framework for researchers to pursue these investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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